2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester
2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester
Brand Name:
Vulcanchem
CAS No.:
39562-27-1
VCID:
VC0018976
InChI:
InChI=1S/C12H11NO5/c1-8(14)10(12(15)18-2)7-9-5-3-4-6-11(9)13(16)17/h3-7H,1-2H3/b10-7+
SMILES:
CC(=O)C(=CC1=CC=CC=C1[N+](=O)[O-])C(=O)OC
Molecular Formula:
C₁₂H₁₁NO₅
Molecular Weight:
249.22 g/mol
2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester
CAS No.: 39562-27-1
Reference Standards
VCID: VC0018976
Molecular Formula: C₁₂H₁₁NO₅
Molecular Weight: 249.22 g/mol
| CAS No. | 39562-27-1 |
|---|---|
| Product Name | 2-(2-Nitrobenzylidene)-3-oxobutanoic Acid, Methyl Ester |
| Molecular Formula | C₁₂H₁₁NO₅ |
| Molecular Weight | 249.22 g/mol |
| IUPAC Name | methyl (2E)-2-[(2-nitrophenyl)methylidene]-3-oxobutanoate |
| Standard InChI | InChI=1S/C12H11NO5/c1-8(14)10(12(15)18-2)7-9-5-3-4-6-11(9)13(16)17/h3-7H,1-2H3/b10-7+ |
| Standard InChIKey | APKKCRAKPMSAEI-JXMROGBWSA-N |
| Isomeric SMILES | CC(=O)/C(=C\C1=CC=CC=C1[N+](=O)[O-])/C(=O)OC |
| SMILES | CC(=O)C(=CC1=CC=CC=C1[N+](=O)[O-])C(=O)OC |
| Canonical SMILES | CC(=O)C(=CC1=CC=CC=C1[N+](=O)[O-])C(=O)OC |
| Synonyms | Methyl 2-(o-Nitrobenzylidene)acetoacetate; Methyl 2-(2’-Nitrobenzylidene)acetoacetate; 2-[(2-Nitrophenyl)methylene]-3-oxo-butanoic Acid Methyl Ester |
| PubChem Compound | 2259865 |
| Last Modified | Nov 11 2021 |
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